Canada Balsam, Technical Grade

• CAS No.: 8007-47-4
• Molecular Formula: C39H52N6O2
• Molecular Weight: 636.9 g/mol
• IUPAC Name: N-[1-[3-[3-(diaminomethylideneamino)propyl]-1-(3-ethenyl-2-hepta-1,3,5-trien-4-ylhepta-3,5-dienyl)-2-oxo-1,4-diazepan-5-yl]-2-naphthalen-2-ylethyl]acetamide
• InChI: InChI=1S/C39H52N6O2/c1-6-10-16-30(9-4)34(32(14-7-2)15-8-3)27-45-24-22-35(44-36(38(45)47)19-13-23-42-39(40)41)37(43-28(5)46)26-29-20-21-31-17-11-12-18-33(31)25-29/h6-12,14-18,20-21,25,34-37,44H,2,4,13,19,22-24,26-27H2,1,3,5H3,(H,43,46)(H4,40,41,42)
• InChI Key: IIUZTTUQXFCORF-UHFFFAOYSA-N
• Canonical SMILES: CC=CC=C(C=C)C(CN1CCC(NC(C1=O)CCCN=C(N)N)C(CC2=CC3=CC=CC=C3C=C2)NC(=O)C)C(=CC=C)C=CC
• Synonyms: Canada Balsams; Canada Turpentine

Description

This compound is a viscous, sticky, colorless or yellowish liquid that turns into a transparent yellowish mass when the essential oils evaporate . Due to its high optical quality and refractive index similar to that of glass, Canada Balsam has been traditionally used in optics and microscopy .

Mechanism of Action

Target of Action

Canada Balsam, also known as Canada turpentine or balsam of fir, is the oleoresin of the balsam fir tree (Abies balsamea) of boreal North America It is primarily used in microscopy as a mounting medium due to its high optical quality and the similarity of its refractive index to that of crown glass .

Mode of Action

Canada Balsam interacts with its targets by providing a stable, apolar, hydrophobic mounting medium for light microscopy slide preparation . Its high viscosity and refractive index close to that of glass allow for clear observation of biological specimens like tissues, cells, and microorganisms when mounted on glass slides . The transparency and adhesive properties of Canada Balsam enable long-term preservation of these samples for further analysis.

Biochemical Pathways

It plays a crucial role in the study of these pathways by providing a medium for the observation and analysis of biological samples under a microscope .

Pharmacokinetics

It is soluble in benzene, chloroform, xylene, ethyl acetate, ether, oil of cedar, and oil of turpentine, and insoluble in water . This solubility profile influences its application in microscopy.

Result of Action

The molecular and cellular effects of Canada Balsam’s action are primarily observed in the context of microscopy. It provides a clear, stable medium for viewing biological samples, allowing for detailed observation and analysis. Its use can lead to significant scientific discoveries in cellular biology and related fields.

Action Environment

Environmental factors can influence the action, efficacy, and stability of Canada Balsam. For instance, it has been observed that Canada Balsam can undergo chemical ageing processes, visible as increasing coloration . This suggests that factors such as exposure to light, heat, and air could potentially affect its properties and performance over time . Therefore, it is recommended to store Canada Balsam in a cool, dry, and well-ventilated place .

Preparation Methods

Canada Balsam is primarily obtained through natural extraction from the balsam fir tree. The resin is collected by making incisions in the tree bark and allowing the oleoresin to exude. This natural extraction method ensures the preservation of its unique properties .

For industrial purposes, Canada Balsam is often dissolved in organic solvents such as xylene or toluene to create a stable, apolar hydrophobic mounting medium for microscopy . The preparation involves ensuring the specimen is completely dehydrated before mounting, applying approximately 0.05 ml of Canada Balsam to a horizontal glass slide, and spreading it evenly to avoid air bubbles .

Chemical Reactions Analysis

Canada Balsam undergoes several chemical reactions, primarily due to its complex mixture of organic compounds, including monoterpenes and diterpenes.

Oxidation: Canada Balsam hardens upon exposure to air, likely due to the oxidation of its components.

Solvent Solubility: It is soluble in organic solvents such as xylene and toluene but insoluble in water.

These reactions are crucial for its application as a mounting medium, as they ensure the long-term preservation and clarity of mounted specimens.

Scientific Research Applications

Canada Balsam, Technical Grade, finds extensive applications in various scientific fields:

Microscopy: Due to its refractive index close to that of glass, it is used as a mounting medium for biological specimens, allowing clear observation and long-term preservation.

Optics: It is used to cement optical elements such as lens elements and prisms, providing high optical quality.

Histology: Canada Balsam is used to adhere cover slips to tissue sections after staining, ensuring permanent preservation.

Refractive Index Studies: Its refractive index is used as a reference point for determining the refractive index of other materials.

Historical Analysis: It is encountered in analyzing preserved biological samples from the past due to its historical use as a mounting medium.

Comparison with Similar Compounds

Canada Balsam is unique due to its high optical quality and refractive index similar to that of glass. there are other compounds with similar applications:

Cedar Oil: Used as a mounting medium in microscopy, but has a lower refractive index compared to Canada Balsam.

Peru Balsam: Another oleoresin used in microscopy and histology, but it has different chemical properties and applications.

Synthetic Mounting Media: Modern synthetic alternatives such as polyester, epoxy, and urethane-based adhesives have largely replaced Canada Balsam in optical manufacturing due to their superior thermal and solvent resistance.